Cas no 28076-90-6 (Ethanesulfonic acid,2-(octadecylamino)-, sodium salt (1:1))

• Product Name: Ethanesulfonic acid,2-(octadecylamino)-, sodium salt (1:1)
• CAS No: 28076-90-6
• MF: C₂₀H₄₂NNaO₃S
• MW: 399.607156276703
• CID: 269501
• PubChem ID: 23696784
• Update Time: 2025-04-19

Ethanesulfonic acid,2-(octadecylamino)-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonic acid,2-(octadecylamino)-, sodium salt (1:1)
• sodium,2-(octadecylamino)ethanesulfonate
• Sodium 2-(octadecylamino)ethanesulphonate
• 28076-90-6
• SODIUM 2-(OCTADECYLAMINO)ETHANESULFONATE
• DTXSID20182352
• NS00049348
• EINECS 248-822-0

• Inchi： 1S/C20H43NO3S.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21-19-20-25(22,23)24;/h21H,2-20H2,1H3,(H,22,23,24);/q;+1/p-1
• InChI Key： UTZSCZWGEMAATM-UHFFFAOYSA-M
• SMILES： S(CCNCCCCCCCCCCCCCCCCCC)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 399.27856
• Monoisotopic Mass: 399.27830966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 20
• Complexity: 359
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.6Ų

Experimental Properties

• PSA: 69.23